(2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[[(3S,5R,8R,9R,10R,12R,13R,14R,17S)-12-hydroxy-4,4,8,10,14-pentamethyl-17-[(2S)-6-methyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxymethyl]oxan-2-yl]oxyhept-5-en-2-yl]-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol

• IUPAC Name: (2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[[(3S,5R,8R,9R,10R,12R,13R,14R,17S)-12-hydroxy-4,4,8,10,14-pentamethyl-17-[(2S)-6-methyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxymethyl]oxan-2-yl]oxyhept-5-en-2-yl]-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C59H100O27/c1-24(2)10-9-14-59(8,86-53-48(76)43(71)40(68)31(83-53)23-79-51-46(74)42(70)39(67)30(82-51)22-78-50-45(73)36(64)27(63)21-77-50)25-11-16-58(7)35(25)26(62)18-33-56(5)15-13-34(55(3,4)32(56)12-17-57(33,58)6)84-54-49(44(72)38(66)29(20-61)81-54)85-52-47(75)41(69)37(65)28(19-60)80-52/h10,25-54,60-76H,9,11-23H2,1-8H3/t25-,26+,27+,28+,29+,30+,31+,32-,33+,34-,35-,36-,37+,38+,39+,40+,41-,42-,43-,44-,45+,46+,47+,48+,49+,50-,51+,52-,53-,54-,56-,57+,58+,59-/m0/s1
• InChI Key: IWDYQBDCEDNTDP-BHPIZNGBSA-N
• Canonical SMILES: CC(=CCCC(C)(C1CCC2(C1C(CC3C2(CCC4C3(CCC(C4(C)C)OC5C(C(C(C(O5)CO)O)O)OC6C(C(C(C(O6)CO)O)O)O)C)C)O)C)OC7C(C(C(C(O7)COC8C(C(C(C(O8)COC9C(C(C(CO9)O)O)O)O)O)O)O)O)O)C
• Isomeric SMILES: CC(=CCC[C@@](C)([C@H]1CC[C@@]2([C@@H]1[C@@H](C[C@H]3[C@]2(CC[C@@H]4[C@@]3(CC[C@@H](C4(C)C)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O)C)C)O)C)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)CO[C@H]8[C@@H]([C@H]([C@@H]([C@H](O8)CO[C@H]9[C@@H]([C@H]([C@@H](CO9)O)O)O)O)O)O)O)O)O)C
• Molecular Formula: C59H100O27
• DSSTOX Substance ID: DTXSID601316151
• Molecular Weight: 1241.4 g/mol
• CAS RN: 87741-77-3

Description

Notoginsenoside Rd is a natural product found in Panax ginseng, Panax notoginseng, and Panax japonicus with data available.

Scientific Research Applications

• Solubility in Ethanol-Water Solutions : A study on the solubility of related saccharides, including (2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl, in ethanol-water solutions revealed that solubilities increased with the equilibrium temperature. This research is crucial in understanding the physical properties of these compounds in various solvent environments (Gong, Wang, Zhang, & Qu, 2012).

• Molecular Pharmacology of Ginsenoside Rg3 : The compound's variant, ginsenoside 20(S)-Rg3, has been studied for its impact on human ether-à-go-go–related gene type 1 (hERG1) channels, which are vital for action potential repolarization in the human ventricle. This research has implications for understanding cardiac pharmacology and potential therapeutic applications (Gardner et al., 2017).

• mTOR Signalling in Alzheimer’s Disease and Type 2 Diabetes : A study involving a variant of this compound identified potential inhibitors of PDK1, a key gene in mTOR signalling related to Alzheimer's disease and type 2 diabetes. This highlights the compound's potential in pharmaceutical research and drug development (Buddham et al., 2022).

• Vibrational Spectroscopic Study of Q3G : The compound, known as quercetin 3-D-galactoside (Q3G), was studied using vibrational spectroscopic methods. This kind of research is essential for understanding the compound's molecular structure and properties, which has applications in material science and chemistry (Aydın & Özpozan, 2020).

• Regulation of Blood Glucose Level : A derivative of this compound, SID 242078875, was identified for its potential in managing diabetes. This suggests the compound’s significance in developing new treatments for metabolic disorders (Muthusamy & Krishnasamy, 2016).